Cas no 1700169-65-8 (1,1-difluoro-3-(thiophen-3-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine
• CAS No: 1700169-65-8
• MF: C₇H₉F₂NS
• MW: 177.214867353439
• CID: 5938198
• PubChem ID: 103516543
• Update Time: 2025-06-08

1,1-difluoro-3-(thiophen-3-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine
• EN300-1938590
• 1700169-65-8

• Inchi： 1S/C7H9F2NS/c8-7(9)6(10)3-5-1-2-11-4-5/h1-2,4,6-7H,3,10H2
• InChI Key： KWVVBLZNGXYPRX-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC(C(F)F)N

Computed Properties

• Exact Mass: 177.04237679g/mol
• Monoisotopic Mass: 177.04237679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine

Comprehensive Overview of 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine (CAS No. 1700169-65-8)

1,1-Difluoro-3-(thiophen-3-yl)propan-2-amine (CAS No. 1700169-65-8) is a fluorinated organic compound with a unique structural framework, combining a thiophene ring and an amine functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The presence of difluoro groups enhances its metabolic stability and bioavailability, making it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine has surged, driven by their role in developing next-generation therapeutics. Researchers are particularly interested in its potential as a building block for central nervous system (CNS) drugs, given the thiophene moiety's affinity for neural targets. Additionally, its heterocyclic nature aligns with trends in fragment-based drug design, a hot topic in modern medicinal chemistry.

The synthesis of CAS No. 1700169-65-8 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capacity, contribute to its versatility in structure-activity relationship (SAR) studies. These characteristics are frequently discussed in forums focusing on AI-assisted molecular optimization, reflecting the compound's relevance to computational chemistry advancements.

From an industrial perspective, 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine is often explored for its green chemistry compatibility. With growing emphasis on sustainable synthesis, manufacturers are investigating catalytic methods to produce this compound with minimal waste. This aligns with global searches for eco-friendly fluorination techniques, a trending subtopic in chemical engineering.

Analytical challenges associated with CAS 1700169-65-8, such as chiral separation due to its stereocenter, are actively debated in chromatography communities. Advanced techniques like HPLC-MS and NMR spectroscopy are critical for quality control, addressing common user queries about purity assessment of fluorinated intermediates. These discussions often intersect with machine learning applications in analytical data interpretation.

In material science, the thiophene-amine hybrid structure of this compound shows promise for organic electronic materials. Its potential in conductive polymers or OLED precursors is a subject of patent filings, resonating with searches for alternative energy materials. The difluoro modification further tunes its electronic properties, a feature highlighted in recent high-throughput screening studies.

Regulatory aspects of 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine are frequently updated in REACH and FDA databases, reflecting its evolving status in commercial applications. This aligns with industry professionals' searches for compliant fluorochemicals. Safety data sheets emphasize standard laboratory precautions, addressing common concerns about handling amino-fluorine compounds without restricting research utility.

The compound's structure-property relationships are increasingly modeled using quantum chemical calculations, bridging experimental and theoretical chemistry. This interdisciplinary approach answers frequent queries about predictive molecular design, particularly in medicinal chemistry forums. Patent analysis reveals growing IP activity around derivatives of CAS 1700169-65-8, especially in kinase inhibitor development.

Future research directions for 1,1-difluoro-3-(thiophen-3-yl)propan-2-amine may focus on bioconjugation strategies or prodrug formulations, as suggested by its chemical handles. These applications correspond to trending searches about targeted drug delivery systems. The compound's balanced polar surface area and molecular weight also make it a candidate for blood-brain barrier penetration studies.